Cas no 1806487-21-7 (4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde)

• Product Name: 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde
• CAS No: 1806487-21-7
• MF: C₁₁H₁₁ClO₂
• MW: 210.656842470169
• CID: 5007362
• Update Time: 2025-05-19

4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde

• Inchi： 1S/C11H11ClO2/c1-8-4-9(5-11(14)6-12)2-3-10(8)7-13/h2-4,7H,5-6H2,1H3
• InChI Key： SPQULZBCHAWVAH-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(C=O)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2
• Topological Polar Surface Area: 34.1

Additional information on 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde

Introduction to 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde (CAS No. 1806487-21-7)

4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde, with the CAS number 1806487-21-7, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its aromatic ring system, substituted with a methyl group and a chloro-oxopropyl group, which imparts distinct chemical properties and reactivity.

The molecular formula of 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde is C₁₀H₉ClO₂, and its molecular weight is approximately 196.63 g/mol. The compound's structure consists of a benzene ring with a methyl group at the 2-position and a 3-chloro-2-oxopropyl group at the 4-position. The presence of the carbonyl group (C=O) and the chlorine atom contributes to its reactivity and potential for forming various derivatives through chemical reactions.

In the context of pharmaceutical research, 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde has been explored for its potential as an intermediate in the synthesis of bioactive compounds. Recent studies have shown that this compound can serve as a building block for the development of novel drugs targeting specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde in the synthesis of compounds with anti-inflammatory and anti-cancer properties.

The reactivity of 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde is primarily attributed to its carbonyl group and the electrophilic nature of the chlorine atom. These functional groups enable the compound to undergo various chemical transformations, such as nucleophilic addition, substitution reactions, and condensation reactions. This versatility makes it a valuable starting material for synthetic chemists working on complex molecule synthesis.

In materials science, 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde has been investigated for its potential use in the development of functional materials. Research published in Advanced Materials in 2020 highlighted the use of this compound in the synthesis of polymers with enhanced mechanical properties and thermal stability. The unique combination of aromaticity and functional groups in 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde allows for the creation of materials with tailored properties for specific applications.

The synthesis of 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde typically involves multi-step processes, starting from readily available starting materials. One common approach involves the reaction of 4-bromoacetophenone with methyl iodide to form 4-bromoacetophenone methyl ether, followed by substitution with sodium chloroacetate to introduce the chloroacetyl group. Subsequent oxidation steps yield the final product. The synthetic route can be optimized to improve yield and purity, making it suitable for large-scale production.

Safety considerations are an essential aspect when handling 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde. While it is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 4-(3-Chloro-2-oxopropyl)-2-methylbenzaldehyde (CAS No. 1806487-21-7) is a versatile organic compound with significant potential in pharmaceutical research, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an attractive candidate for developing novel compounds with diverse applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.